3,5-Dibromo-2-methoxypyridin-4-amine

• IUPAC Name: 3,5-dibromo-2-methoxypyridin-4-amine
• InChI: InChI=1S/C6H6Br2N2O/c1-11-6-4(8)5(9)3(7)2-10-6/h2H,1H3,(H2,9,10)
• InChI Key: VATSPPDLTHUICV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C(=C1Br)N)Br
• Molecular Formula: C6H6Br2N2O
• Molecular Weight: 281.93 g/mol

Description

3,5-Dibromo-2-methoxypyridin-4-amine is a chemical compound with the molecular formula C6H6Br2N2O and a molecular weight of 281.93. It is a white to yellow solid.

Molecular Structure Analysis

The IUPAC name for this compound is 3,5-dibromo-2-methoxy-4-pyridinamine. The InChI code is 1S/C6H6Br2N2O/c1-11-6-4(8)5(9)3(7)2-10-6/h2H,1H3,(H2,9,10).

Physical And Chemical Properties Analysis

3,5-Dibromo-2-methoxypyridin-4-amine is a white to yellow solid. It has a molecular weight of 281.93.

Scientific Research Applications

Organic Chemistry

3,5-Dibromo-2-methoxypyridin-4-amine is a chemical compound with the molecular formula C6H6Br2N2O. It is a white to yellow solid and is used in various chemical reactions due to its unique structure.

Application

This compound is often used as a building block in organic synthesis. Its unique structure allows it to participate in a variety of chemical reactions, making it a valuable tool in the development of new compounds.

Method of Application

The specific method of application would depend on the particular reaction being carried out. As a building block in organic synthesis, it would typically be combined with other reagents under specific conditions to produce the desired product.

Results or Outcomes

The outcomes of these reactions would vary widely depending on the specific reaction being carried out. However, the use of 3,5-Dibromo-2-methoxypyridin-4-amine as a building block can enable the synthesis of a wide range of complex organic compounds.

Agrochemical and Pharmaceutical Industries

Trifluoromethylpyridines, which can potentially be synthesized from compounds like 3,5-Dibromo-2-methoxypyridin-4-amine, have found applications in the agrochemical and pharmaceutical industries.

Application

Trifluoromethylpyridines are used in the protection of crops from pests. They are also used in the pharmaceutical and veterinary industries.

Method of Application

The trifluoromethylpyridines are typically applied directly to crops for pest protection. In the pharmaceutical industry, they are used in the formulation of various drugs.

Results or Outcomes

The use of trifluoromethylpyridines has led to the development of more than 20 new agrochemicals. In addition, several pharmaceutical and veterinary products containing trifluoromethylpyridines have been granted market approval.

Synthesis of Trifluoromethylpyridines

Trifluoromethylpyridines are a class of compounds that have found applications in various industries. They can potentially be synthesized from compounds like 3,5-Dibromo-2-methoxypyridin-4-amine.

Results or Outcomes

Neurotoxicology Research

3,5-Dibromo-2-methoxypyridin-4-amine could potentially be used in neurotoxicology research.

Application

This compound could be used to study the effects of various substances on the nervous system.

Method of Application

The specific method of application would depend on the particular study being carried out. It could be used in various experimental setups to study its effects on the nervous system.

Results or Outcomes

The outcomes of these studies would vary widely depending on the specific study being carried out. However, the use of 3,5-Dibromo-2-methoxypyridin-4-amine could potentially lead to new insights into the functioning of the nervous system.

Synthesis of Complex Organic Compounds

3,5-Dibromo-2-methoxypyridin-4-amine can be used as a building block in the synthesis of complex organic compounds.

Application

This compound can be used to synthesize a wide range of complex organic compounds, which can have various applications in different fields such as pharmaceuticals, agrochemicals, and materials science.

Method of Application

The specific method of application would depend on the particular synthesis being carried out. It would typically be combined with other reagents under specific conditions to produce the desired product.

Results or Outcomes

The outcomes of these syntheses would vary widely depending on the specific synthesis being carried out. However, the use of 3,5-Dibromo-2-methoxypyridin-4-amine as a building block can enable the synthesis of a wide range of complex organic compounds.

Safety And Hazards

The safety data sheet for 3,5-Dibromo-2-methoxypyridin-4-amine suggests that it may be harmful if swallowed and may cause skin and eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area. In case of contact with skin or eyes, it is advised to wash off immediately with soap and plenty of water.